Cas no 1592753-64-4 (Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 1592753-64-4
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 6404391
• PubChem ID: 116463278
• Update Time: 2025-07-21

Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester
• tert-Butyl (4-bromo-5-fluoro-2-methylphenyl)carbamate
• tert-butyl N-(4-bromo-5-fluoro-2-methylphenyl)carbamate
• CS-0372286
• 1592753-64-4
• EN300-3536181

• Inchi： 1S/C12H15BrFNO2/c1-7-5-8(13)9(14)6-10(7)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： NZIMWAXUAAYKJP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(F)=C(Br)C=C1C

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 288.1±40.0 °C(Predicted)
• pka: 12.21±0.70(Predicted)

Additional information on Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl Ester (CAS: 1592753-64-4)

The compound Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (CAS: 1592753-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of bromo and fluoro substituents on the phenyl ring, coupled with the tert-butyl carbamate group, imparts distinct chemical properties that make it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been instrumental in facilitating further pharmacological evaluations of the compound.

Pharmacological investigations have revealed that Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester exhibits notable activity against specific molecular targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to modulate key signaling proteins, such as kinases and transcription factors, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology research. Its ability to selectively label and probe biological molecules has made it a valuable tool for studying protein-ligand interactions and cellular processes. Recent advancements in imaging techniques, such as fluorescence microscopy and mass spectrometry, have further expanded its applications in this domain.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and the development of prodrug strategies.

In conclusion, Carbamic acid, N-(4-bromo-5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (CAS: 1592753-64-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique chemical properties and biological activities make it a valuable asset for drug discovery and chemical biology applications. Future studies will undoubtedly shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.